Cas no 2387023-24-5 (Benzoic acid, 2-​fluoro-​3-​formyl-​5-​iodo-)

• Product Name: Benzoic acid, 2-​fluoro-​3-​formyl-​5-​iodo-
• CAS No: 2387023-24-5
• MF: C₈H₄FIO₃
• MW: 294.01
• CID: 5076971
• Update Time: 2025-05-27

Benzoic acid, 2-​fluoro-​3-​formyl-​5-​iodo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-​fluoro-​3-​formyl-​5-​iodo-

• Inchi： 1S/C8H4FIO3/c9-7-4(3-11)1-5(10)2-6(7)8(12)13/h1-3H,(H,12,13)
• InChI Key： XVMZONGWIWPVHH-UHFFFAOYSA-N
• SMILES： C1(C=O)C(=C(C=C(I)C=1)C(O)=O)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzoic acid, 2-​fluoro-​3-​formyl-​5-​iodo-

Benzoic acid, 2-​fluoro-​3-​formyl-​5-​iodo- (CAS No. 2387023-24-5): A Comprehensive Overview

Benzoic acid, 2-fluoro-3-formyl-5-iodo- (CAS No. 2387023-24-5) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This article aims to provide a detailed and comprehensive overview of this compound, including its chemical structure, synthesis methods, applications, and recent advancements in its use.

Chemical Structure and Properties

Benzoic acid, 2-fluoro-3-formyl-5-iodo- is a substituted benzoic acid with the molecular formula C₈H₄FIO₂. The compound features a benzene ring with a carboxylic acid group (-COOH) at the 1-position, a fluorine atom at the 2-position, a formyl group (-CHO) at the 3-position, and an iodine atom at the 5-position. These substituents contribute to the unique chemical properties and reactivity of the molecule.

The presence of the fluorine and iodine atoms imparts significant electronic effects on the benzene ring, influencing its reactivity in various chemical reactions. The formyl group adds additional reactivity through its ability to participate in nucleophilic addition reactions. The carboxylic acid group provides the molecule with acidic properties and the potential for forming salts or esters.

Synthesis Methods

The synthesis of benzoic acid, 2-fluoro-3-formyl-5-iodo- can be achieved through several routes, each with its own advantages and challenges. One common method involves the sequential functionalization of a substituted benzene ring. For example, starting from 2-fluoro-5-iodobenzaldehyde, the carboxylic acid group can be introduced through a Vilsmeier-Haack formylation followed by oxidation.

Another approach involves the use of transition metal-catalyzed cross-coupling reactions to introduce the iodine atom onto a pre-functionalized benzene ring. This method is particularly useful for achieving high yields and selectivity. Recent advancements in catalytic systems have further optimized these reactions, making them more efficient and environmentally friendly.

Applications in Medicinal Chemistry

Benzoic acid, 2-fluoro-3-formyl-5-iodo- has shown promise in various medicinal chemistry applications due to its unique structural features. One area of significant interest is its potential as a building block for the synthesis of bioactive molecules. The presence of multiple functional groups allows for versatile modifications, enabling the design of compounds with specific biological activities.

In particular, derivatives of this compound have been explored for their anti-cancer properties. Studies have shown that certain analogs exhibit potent cytotoxic effects against various cancer cell lines. The mechanism of action is believed to involve disruption of cellular processes such as DNA replication and protein synthesis.

Beyond cancer research, benzoic acid, 2-fluoro-3-formyl-5-iodo- has also been investigated for its potential as an antimicrobial agent. Its ability to form stable complexes with metal ions makes it an attractive candidate for developing new antibiotics that can combat drug-resistant bacteria.

Recent Research Developments

The field of organic chemistry continues to evolve rapidly, and recent research has shed new light on the potential applications of benzoic acid, 2-fluoro-3-formyl-5-iodo-. One notable study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of derivatives designed to target specific enzymes involved in cancer progression. The results showed that several compounds exhibited enhanced potency and selectivity compared to existing drugs.

In another study, researchers from a leading pharmaceutical company explored the use of this compound as a scaffold for developing novel antiviral agents. The team successfully synthesized a library of derivatives and tested their efficacy against several viral strains. Preliminary data indicated that some compounds demonstrated promising antiviral activity with low cytotoxicity.

Safety Considerations

Safety is a critical aspect when working with any chemical compound. While benzoic acid, 2-fluoro-3-formyl-5-iodo- is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions. Standard laboratory safety protocols should be followed to ensure safe handling and storage.

Potential risks associated with exposure include irritation to the eyes and skin, as well as respiratory issues if inhaled in large quantities. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound.

Conclusion

Benzoic acid, 2-fluoro-3-formyl-5-iodo- (CAS No. 2387023-24-5) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique chemical structure makes it an attractive building block for synthesizing bioactive molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing scientific knowledge and developing innovative solutions to pressing health challenges.